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Compound of Interest

Compound Name: 1-Nitropyrene-D9

Cat. No.: B3169140 Get Quote

A comprehensive in-depth technical guide on the core safety data and handling precautions for

1-Nitropyrene-D9, tailored for researchers, scientists, and drug development professionals.

Introduction
1-Nitropyrene-D9 is the deuterated form of 1-nitropyrene, a nitrated polycyclic aromatic

hydrocarbon (nitro-PAH). 1-Nitropyrene is a known environmental pollutant, primarily formed

during incomplete combustion processes, and is a significant component of diesel exhaust.

Due to its mutagenic and carcinogenic properties, handling 1-nitropyrene and its isotopologues

in a research setting requires strict adherence to safety protocols. 1-Nitropyrene-D9 is

commonly used as an internal standard in analytical methods for the quantification of 1-

nitropyrene in various environmental and biological matrices.[1][2][3] This guide provides a

comprehensive overview of the safety data, handling precautions, and relevant experimental

protocols for 1-Nitropyrene-D9, based on the available information for its non-deuterated

analogue.

Safety Data Sheet (SDS)
A specific Safety Data Sheet for 1-Nitropyrene-D9 is not readily available. The following

information is based on the SDS for 1-Nitropyrene. The safety hazards of the deuterated form

are expected to be identical to the non-deuterated compound.

Identification
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Chemical Name: 1-Nitropyrene-D9

Synonyms: Pyrene-1,2,3,4,5,6,7,9,10-d9, 8-nitro-[2]

CAS Number: 93487-20-8[2]

Chemical Formula: C₁₆D₉NO₂

Molecular Weight: 256.30 g/mol

Hazard Identification
GHS Classification:

Carcinogenicity (Category 2)

Suspected of causing genetic defects (Germ cell mutagenicity, Category 2)

Skin irritation (Category 2)

Eye irritation (Category 2A)

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category

3)

Causes damage to organs through prolonged or repeated exposure

May cause long-lasting harmful effects to aquatic life

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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H341: Suspected of causing genetic defects.

H351: Suspected of causing cancer.

H372: Causes damage to organs through prolonged or repeated exposure.

H413: May cause long lasting harmful effects to aquatic life.

Precautionary Statements:

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P308+P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

First-Aid Measures
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: When heated to decomposition, it emits toxic fumes of nitrogen oxides.

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed. Handle in a designated area,

such as a chemical fume hood or glove box.

Storage: Store in a cool, dark place. Keep the container tightly closed in a dry and well-

ventilated place. Store locked up.

Quantitative Data
Physical and Chemical Properties
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Property Value Reference

Appearance Yellow solid/needles or prisms

Melting Point 155 °C

Molecular Weight 256.30 g/mol

Solubility

Insoluble in water. Soluble in

diethyl ether, acetone, ethanol,

benzene, and toluene.

Vapor Pressure 6.0 x 10⁻⁸ mmHg

log Kow 5.06

Toxicity Data
Carcinogenicity: Classified as a Group 2A carcinogen by IARC ("probably carcinogenic to

humans"). It is reasonably anticipated to be a human carcinogen.

Mutagenicity: Potent mutagen. Laboratory experiments have shown mutagenic effects.

Experimental Protocols
Sample Preparation for Analysis of 1-Nitropyrene in Air
Particulate Matter
This protocol is a generalized procedure based on methods described in the literature for the

extraction of 1-nitropyrene from airborne particulate matter samples, using 1-Nitropyrene-D9
as an internal standard.

Sample Collection: Collect airborne particulate matter (PM2.5) on a filter using a portable or

stationary air sampler.

Internal Standard Spiking: Prior to extraction, spike the filter sample with a known amount of

1-Nitropyrene-D9 solution.

Extraction:
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Place the filter in a suitable vessel.

Add an extraction solvent, such as a benzene/ethanol mixture (3:1, v/v) or methylene

chloride.

Perform ultrasonic extraction for a specified period (e.g., twice for 15 minutes each).

Concentration:

Filter the extract to remove particulate matter.

Add a keeper solvent like dimethyl sulfoxide (DMSO).

Evaporate the extraction solvent under a gentle stream of nitrogen.

Cleanup (Optional but Recommended):

The concentrated extract can be further purified using solid-phase extraction (SPE) on a

silica gel cartridge to remove interfering compounds.

Final Preparation: Reconstitute the sample in a suitable solvent for analysis (e.g., mobile

phase for HPLC).

Diagrams
Metabolic Activation of 1-Nitropyrene
1-Nitropyrene is a pro-carcinogen that requires metabolic activation to exert its genotoxic

effects. The primary pathways involve nitroreduction and ring oxidation.
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Caption: Metabolic activation pathway of 1-Nitropyrene leading to DNA adduct formation.

Experimental Workflow for 1-Nitropyrene Analysis
The following diagram illustrates a typical workflow for the analysis of 1-nitropyrene in

environmental samples using 1-Nitropyrene-D9 as an internal standard.
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Caption: Experimental workflow for the analysis of 1-Nitropyrene in air samples.

Disposal Considerations
Waste Disposal: Dispose of contaminated materials and waste in accordance with local,

state, and federal regulations. Due to its carcinogenic nature, 1-nitropyrene waste should be

treated as hazardous.

Incineration: Incineration is a suitable method for the disposal of contaminated laboratory

waste.

Contaminated Labware: Disposable items that have come into contact with 1-nitropyrene

should be collected in a sealed and clearly labeled hazardous waste container.

Conclusion
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1-Nitropyrene-D9, while essential as an internal standard for the accurate quantification of its

carcinogenic, non-deuterated analogue, must be handled with the same high degree of

caution. Researchers and laboratory personnel must be fully aware of its potential health

hazards and adhere strictly to the safety and handling protocols outlined in this guide. The use

of appropriate personal protective equipment, designated handling areas, and proper waste

disposal procedures are paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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